Cas no 1353945-91-1 (1-Acetyl-4-(2-amino-acetyl)-piperazine-2-carboxylic acid methyl ester)

• Product Name: 1-Acetyl-4-(2-amino-acetyl)-piperazine-2-carboxylic acid methyl ester
• CAS No: 1353945-91-1
• MF: C₁₀H₁₇N₃O₄
• MW: 243.259682416916
• CID: 2161089
• Update Time: 2025-10-30

1-Acetyl-4-(2-amino-acetyl)-piperazine-2-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Acetyl-4-(2-amino-acetyl)-piperazine-2-carboxylic acid methyl ester
• methyl 1-acetyl-4-(2-aminoacetyl)piperazine-2-carboxylate
• AM92223
• 1-Acetyl-4-(2-aminoacetyl)piperazine-2-carboxylic acid methyl ester

• Inchi： 1S/C10H17N3O4/c1-7(14)13-4-3-12(9(15)5-11)6-8(13)10(16)17-2/h8H,3-6,11H2,1-2H3
• InChI Key： WKYOZBYRJLCOQJ-UHFFFAOYSA-N
• SMILES： O(C)C(C1CN(C(CN)=O)CCN1C(C)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 332
• Topological Polar Surface Area: 92.9

Additional information on 1-Acetyl-4-(2-amino-acetyl)-piperazine-2-carboxylic acid methyl ester

1-Acetyl-4-(2-amino-acetyl)-Piperazine-2-Carboxylic Acid Methyl Ester: A Promising Compound in Chemical and Biomedical Research

The 1-Acetyl-4-(2-amino-acetyl)-Piperazine-2-Carboxylic Acid Methyl Ester, identified by the CAS Registry Number CAS 1353945-91-1, represents a structurally complex organic compound with significant potential in diverse research applications. This molecule belongs to the class of piperazine derivatives, a well-known scaffold in medicinal chemistry due to its ability to modulate biological processes through interactions with various protein targets. The compound's chemical structure incorporates an acetyl group at position 1 of the piperazine ring, a 4-(2-amino-acetyl) substituent that introduces both amine and carboxylic acid functionalities, and a methyl ester moiety attached to the piperazine-2-carboxylic acid. These features collectively contribute to its unique physicochemical properties and pharmacological profile.

The synthesis of this compound typically involves multi-step organic chemistry protocols. Researchers often start with the preparation of a piperazine core, followed by selective acetylation at position 1 using acetic anhydride under controlled conditions. Subsequent introduction of the 4-(amino-acetyl) group requires careful manipulation, such as coupling reactions with amino acetic acid derivatives in polar solvents. The final step involves esterification at position 2 to form the methyl ester, which enhances solubility and stability for biological testing. Recent advancements in asymmetric synthesis methodologies have enabled the production of enantiomerically pure samples, critical for studying stereochemistry-dependent biological activities.

In biomedical contexts, this compound has garnered attention for its potential neuroprotective effects. A 2023 study published in Nature Communications demonstrated that analogs of this structure exhibit selective inhibition of glycine transporters (GlyTs), particularly GlyT1. By modulating glycine levels—a key coagonist at NMDA receptors—this mechanism could mitigate neurodegenerative processes observed in conditions like Alzheimer’s disease and multiple sclerosis. The presence of both the acetyl and methyl ester groups is thought to optimize blood-brain barrier penetration while minimizing off-target effects compared to earlier piperazine-based inhibitors.

Beyond neuroscience applications, computational studies have revealed intriguing interactions between this compound’s structural components and kinase enzymes. In silico docking experiments suggest that the piperazine ring, combined with the branched amide groups, forms a binding pocket complementary to ATP sites on kinases such as CDK5 and Aurora A. These findings align with recent trends in developing multitarget kinase inhibitors for cancer therapy. Preliminary cell culture assays conducted by researchers at Stanford University indicate that even low micromolar concentrations induce apoptosis in glioblastoma cell lines without affecting normal astrocytes—a critical advancement given the high mortality rates associated with this aggressive brain tumor.

A groundbreaking 2024 paper from MIT’s Department of Chemical Biology highlighted another dimension of this compound’s utility: its role as a fluorescent probe precursor when conjugated with coumarin derivatives. The flexible amine sites on both the piperazine ring and the -amino-acetyl- substituent allow efficient attachment of fluorophores via click chemistry reactions. This enables real-time tracking of cellular processes such as endocytosis and intracellular trafficking in live tissue samples, providing researchers with unprecedented spatiotemporal resolution for mechanistic studies.

In drug delivery systems, chemists have exploited this compound’s dual functional groups for creating stimuli-responsive nanoparticles. The amine groups can be crosslinked into polymeric matrices using pH-sensitive linkers, while the carboxylic acid methyl ester provides surface modification sites for targeting ligands. Experiments reported in Biomaterials Science (January 2025) showed these nanoparticles achieve up to 80% drug release under acidic tumor microenvironment conditions—a marked improvement over conventional systems.

The pharmacokinetic profile observed in preclinical models offers promising insights for translational research. Data from rodent studies reveal an optimal half-life of approximately 6 hours when administered intravenously, coupled with minimal accumulation in non-target organs such as liver or kidneys. This favorable biodistribution is attributed to strategic placement of polar groups—the methyl ester, being more hydrophilic than other substituents—facilitates renal clearance while retaining sufficient lipophilicity for cellular uptake.

Synthetic chemists continue optimizing this molecule’s properties through structural modifications targeting specific biological pathways. One notable approach involves replacing the terminal methyl group on the carboxylic acid ester with longer alkyl chains (e.g., butyl or hexyl) to enhance membrane permeability without compromising selectivity. Another active area involves incorporating photoresponsive elements into either the acetylated nitrogen or amino-acetylated side chain to enable light-triggered drug release mechanisms.

In vitro enzymatic assays conducted at Oxford University have uncovered unexpected catalytic activity when this compound is incorporated into transition metal complexes (Fe(III), Cu(II)). The piperazine backbone provides chelation sites that stabilize metal ions while maintaining accessibility for substrate molecules, making these complexes viable candidates for enzyme mimics or catalytic scaffolds in biocatalysis applications.

Safety profiles established through recent toxicity screenings show no mutagenic effects up to concentrations exceeding clinical relevance thresholds (IC50 > 50 μM). Acute administration tests on zebrafish embryos demonstrated normal developmental patterns under standard dosing regimens, supporting further investigation into its use across multiple therapeutic platforms.

Spectroscopic analysis confirms unique electronic properties arising from conjugated systems within its structure. UV-vis spectra exhibit characteristic absorption peaks between 300–350 nm due to π-electron transitions involving both amide bonds and aromatic rings introduced during derivatization steps—a property leveraged by material scientists developing novel optoelectronic materials.

Cryogenic electron microscopy studies published last year revealed how this compound interacts with transmembrane proteins involved in ion transport mechanisms. Binding simulations suggest that variations in substituent orientation around the central piperazine ring could be manipulated via stereochemical control during synthesis to modulate ion channel activity—a discovery potentially applicable to developing treatments for cystic fibrosis-related conductance disorders.

Sustainable synthesis methods are being explored using enzyme-catalyzed approaches instead of traditional harsh reagents. A team at ETH Zurich recently reported a method where transaminase enzymes mediate formation of key intermediate compounds under ambient conditions, reducing energy consumption by over 60% compared to conventional methods while maintaining product purity above 98% as verified by HPLC analysis.

This molecule’s role as a chiral auxiliary has also been documented in asymmetric synthesis protocols reported at ACS Spring 2025 meetings. Its ability to induce enantioselectivity during aldol condensation reactions stems from steric hindrance created by simultaneous presence of acetylated nitrogen atoms and branching amino-acetylated side chains—properties not commonly found together within single molecules previously used for this purpose.

In quantum chemistry modeling studies conducted using DFT methods on supercomputing platforms like IBM Quantum Experience, researchers identified novel excited-state dynamics involving delocalization across conjugated amide moieties not previously observed among conventional piperazines without branched substituents such as those present here (4-(amino-acetyl)). These insights are guiding efforts toward designing next-generation photodynamic therapy agents capable of deeper tissue penetration without photobleaching limitations.

The unique combination of functional groups allows formation of dynamic covalent bonds under physiological conditions—a property exploited by polymer scientists creating self-healing biomaterials mimicking natural repair mechanisms observed during wound healing processes studied at Harvard Wyss Institute labs earlier this year (February 20XX).